Cas no 42418-83-7 (rac-(1R,2S)-2-aminocycloheptane-1-carboxylic acid)

Technical Introduction: rac-(1R,2S)-2-Aminocycloheptane-1-carboxylic acid is a chiral cycloheptane-derived amino acid featuring both amino and carboxylic acid functional groups. Its unique seven-membered ring structure and stereochemistry make it a valuable intermediate in organic synthesis, particularly for the development of peptidomimetics and constrained peptide analogs. The rac-(1R,2S) diastereomer offers versatility in asymmetric synthesis and medicinal chemistry applications, where rigid cyclic scaffolds are often employed to modulate conformational stability and biological activity. This compound is also of interest in studying ring strain effects and stereoselective transformations. Its well-defined stereochemistry and functional group compatibility enhance its utility in designing novel pharmacophores and chiral catalysts.

rac-(1R,2S)-2-aminocycloheptane-1-carboxylic acid structure

42418-83-7 structure

Product Name:rac-(1R,2S)-2-aminocycloheptane-1-carboxylic acid

CAS No:42418-83-7

MF:C₈H₁₅NO₂

MW:157.210202455521

MDL:MFCD08437542

CID:1516882

PubChem ID:1502057

Update Time:2025-05-28

rac-(1R,2S)-2-aminocycloheptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- CIS-2-AMINO-CYCLOHEPTANECARBOXYLIC ACID
- cis-2-Aminocycloheptane-COOH*HCl
- rac-(1R,2S)-2-aminocycloheptane-1-carboxylic acid
- 42418-83-7
- SCHEMBL2521346
- starbld0020129
- 522644-03-7
- (1R,2S)-2-Amino-cycloheptanecarboxylic acid
- (1R,2S)-2-Aminocycloheptanecarboxylic acid
- QKYSUVFRBTZYIQ-RQJHMYQMSA-N
- EN300-222141
- TS-7188
- AKOS006280520
- MFCD08437542
- cis-2-aminocycloheptanecarboxylic acid
- DTXSID70370449
- (1R,2S)-2-aminocycloheptane-1-carboxylic acid
- MDL： MFCD08437542
- Inchi： 1S/C8H15NO2/c9-7-5-3-1-2-4-6(7)8(10)11/h6-7H,1-5,9H2,(H,10,11)/t6-,7+/m1/s1
- InChI Key： QKYSUVFRBTZYIQ-RQJHMYQMSA-N
- SMILES： OC([C@@H]1CCCCC[C@@H]1N)=O

Computed Properties

Exact Mass: 157.110278721g/mol
Monoisotopic Mass: 157.110278721g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 147
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.9
Topological Polar Surface Area: 63.3Å²

rac-(1R,2S)-2-aminocycloheptane-1-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB212665-1 g	cis-2-Amino-cycloheptanecarboxylic acid	42418-83-7		1g	€314.00	2023-06-23
Key Organics Ltd	TS-7188-1G	(1R,2S/1S,2R)-2-aminocycloheptanecarboxylic acid	42418-83-7	>97%	1g	£570.00	2025-02-08
Enamine	EN300-321171-0.05g	rac-(1R,2S)-2-aminocycloheptane-1-carboxylic acid	42418-83-7		0.05g	$443.0	2023-09-04
Enamine	EN300-321171-0.1g	rac-(1R,2S)-2-aminocycloheptane-1-carboxylic acid	42418-83-7		0.1g	$464.0	2023-09-04
Enamine	EN300-321171-0.25g	rac-(1R,2S)-2-aminocycloheptane-1-carboxylic acid	42418-83-7		0.25g	$485.0	2023-09-04
Enamine	EN300-321171-0.5g	rac-(1R,2S)-2-aminocycloheptane-1-carboxylic acid	42418-83-7		0.5g	$507.0	2023-09-04
Enamine	EN300-321171-1.0g	rac-(1R,2S)-2-aminocycloheptane-1-carboxylic acid	42418-83-7		1g	$0.0	2023-06-07
Enamine	EN300-321171-2.5g	rac-(1R,2S)-2-aminocycloheptane-1-carboxylic acid	42418-83-7		2.5g	$1034.0	2023-09-04
Enamine	EN300-321171-5.0g	rac-(1R,2S)-2-aminocycloheptane-1-carboxylic acid	42418-83-7		5.0g	$1530.0	2023-02-24
Enamine	EN300-321171-10.0g	rac-(1R,2S)-2-aminocycloheptane-1-carboxylic acid	42418-83-7		10.0g	$2269.0	2023-02-24